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Compound of Interest

Compound Name: 3-Deoxy-D-galactose

Cat. No.: B1253294

The following guide provides essential safety and logistical information for the proper disposal
of 3-Deoxy-D-galactose, ensuring the safety of laboratory personnel and compliance with
standard chemical waste management practices. This substance is classified as hazardous
and must be handled accordingly.

Hazard Identification and Safety Summary

3-Deoxy-D-galactose is categorized as a hazardous substance. Direct contact and inhalation
should be avoided. Proper personal protective equipment (PPE), including safety goggles,
gloves, and a lab coat, must be worn at all times when handling this chemical. All handling
should occur in a well-ventilated area or a chemical fume hood.

The hazard classification for 3-Deoxy-D-galactose is summarized in the table below.
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Hazard Classification Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin[1]
Skin Corrosion / Irritation Category 2 H315: Causes skin irritation[1]
Serious Eye Damage / Eye H319: Causes serious eye
o Category 2A o
Irritation irritation[1]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[1]
Specific Target Organ Toxicity, H335: May cause respiratory
) Category 3 o
Single Exposure tract irritation[1]

Step-by-Step Disposal Protocol

Disposal of 3-Deoxy-D-galactose and associated waste must be managed through your
institution's hazardous waste program, typically overseen by the Environmental Health and
Safety (EHS) or a similar department.[2][3] Under no circumstances should this chemical be
disposed of down the drain or in regular solid waste bins.[3][4]

Step 1: Waste Segregation and Collection
e Solid Waste:

o Collect pure 3-Deoxy-D-galactose, contaminated weighing boats, and any contaminated
disposables (e.g., gloves, absorbent pads) in a dedicated, durable, and sealable
hazardous waste container.[5]

o The container must be compatible with the chemical and clearly labeled.
e Liquid Waste (Solutions):

o Collect all agueous and solvent-based solutions containing 3-Deoxy-D-galactose in a
separate, leak-proof hazardous waste container.
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o Do not mix this waste with other waste streams, such as halogenated or non-halogenated
solvents, unless their compatibility is confirmed.[5][6]

o Empty Containers:

o The original container of 3-Deoxy-D-galactose must also be disposed of as hazardous
waste.

o A common best practice for containers that held hazardous materials is to triple-rinse them
with a suitable solvent.[2][5] The resulting rinsate must be collected and disposed of as
hazardous liquid waste.[2][5] After rinsing, deface the original label before disposal.

Step 2: Labeling Hazardous Waste Containers

o Properly label all waste containers with a hazardous waste tag provided by your institution's
EHS department.

e The label must include:

The words "Hazardous Waste."

[e]

o

The full chemical name: "3-Deoxy-D-galactose." If it is a solution, list all constituents and
their approximate percentages.

The date when waste was first added to the container.

o

[¢]

The specific hazards associated with the waste (e.g., "Toxic," "Irritant™).

Step 3: Storage in a Satellite Accumulation Area (SAA)

o Store the sealed and labeled waste container in a designated Satellite Accumulation Area
(SAA) within the laboratory where the waste is generated.[3][6]

e The SAA must be at or near the point of generation and under the control of the laboratory
personnel.[3]

o Ensure the container is kept closed at all times except when adding waste.[2][3]
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o Store incompatible waste types separately to prevent accidental reactions.[6] For example,
keep this waste away from strong oxidizing agents.

Step 4: Arranging for Waste Pickup

e Once the waste container is full or you have reached the accumulation time limit set by your
institution (often up to 12 months for partially filled containers), submit a waste collection
request to your EHS department.[2][3]

e Do not allow more than 55 gallons of total hazardous waste to accumulate in your SAA.[3]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 3-Deoxy-D-
galactose waste.

Caption: Workflow for the disposal of 3-Deoxy-D-galactose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1253294#3-deoxy-d-galactose-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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